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Compound of Interest

Compound Name: 3,4-Difluoro-5-nitrobenzoic acid

Cat. No.: B1418034 Get Quote

3,4-Difluoro-5-nitrobenzoic acid is a substituted aromatic carboxylic acid, a molecular

scaffold of significant interest in medicinal chemistry and materials science. Its utility as a

building block stems from the unique electronic properties conferred by its functional groups:

the electron-withdrawing nitro and fluoro groups, and the versatile carboxylic acid handle.

While these features are advantageous for synthesis, they also dictate the compound's

reactivity and toxicological profile. This guide moves beyond a simple recitation of standard

safety data sheet (SDS) categories. Instead, it offers a technical deep-dive into the causality

behind the safety protocols. Understanding why a procedure is necessary is paramount for

developing the intuitive sense of safety that defines an experienced laboratory professional.

This document is built on the principle that a robust safety culture is a proactive one, grounded

in a comprehensive understanding of a molecule's physical and chemical behavior.

Section 1: Core Chemical Identity and
Physicochemical Characteristics
A thorough understanding of a chemical's physical properties is the foundation of its safe

handling. These parameters influence everything from appropriate storage conditions to the

selection of personal protective equipment and the correct response to an accidental release.

Nomenclature and Identifiers:

Systematic Name: 3,4-Difluoro-5-nitrobenzoic acid
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Molecular Formula: C₇H₃F₂NO₄[1]

CAS Number: 132935-71-8

Physicochemical Data: The properties of 3,4-Difluoro-5-nitrobenzoic acid are dictated by the

interplay of its functional groups. The carboxylic acid group allows for hydrogen bonding,

influencing its melting point and solubility, while the fluorinated nitroaromatic ring governs its

reactivity and density. The data presented below has been collated from supplier technical data

and computational models.

Property Value Significance for Handling

Molar Mass 203.10 g/mol [1]

Essential for accurate reagent

measurement and solution

preparation.

Physical Form
Colorless to pale yellow

crystalline solid or powder.[2]

As a powder, it presents an

inhalation hazard. Handling

procedures must mitigate dust

generation.

Melting Point ~150-152°C[2]

Its high melting point indicates

thermal stability under

standard laboratory conditions.

Solubility
Soluble in organic solvents like

ethanol and DMSO.[2]

Important for reaction setup

and for choosing appropriate

solvents for decontamination

and cleaning.

Reactivity

Stable under standard

conditions.[3] Reacts with

strong bases and strong

oxidizing agents.[3][4]

Avoidance of incompatible

materials is critical to prevent

hazardous reactions.

Section 2: Hazard Identification and Toxicological
Profile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.chembk.com/en/chem/3,4-Difluoro-5-Nitro%20Benzoic%20Acid
https://www.benchchem.com/product/b1418034?utm_src=pdf-body
https://www.chembk.com/en/chem/3,4-Difluoro-5-Nitro%20Benzoic%20Acid
https://www.chembk.com/en/chem/4-Difluoro-5-nitrobenzoic%20acid
https://www.chembk.com/en/chem/4-Difluoro-5-nitrobenzoic%20acid
https://www.chembk.com/en/chem/4-Difluoro-5-nitrobenzoic%20acid
https://www.chemicalbook.com/msds/3-nitrobenzoic-acid.htm
https://www.chemicalbook.com/msds/3-nitrobenzoic-acid.htm
https://www.suvchemlaboratorychemicals.com/uploads/N0147300100-121-92-6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific toxicological data for 3,4-Difluoro-5-nitrobenzoic acid is not extensively

published, a reliable hazard profile can be constructed by examining analogous structures,

such as other nitrobenzoic acids and fluorinated aromatics. This approach, rooted in

established structure-activity relationships, forms the basis for a conservative and safe handling

strategy. The primary hazards are associated with irritation, acute toxicity upon ingestion, and

the potential for unknown long-term effects.[5]

GHS Hazard Classification (Inferred):

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[4]

[6]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[7]

[8]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[7][8][9]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[10]

Toxicological Narrative:

Mechanism of Irritation: As a carboxylic acid, the compound can irritate skin, eyes, and

mucous membranes through direct acidic action. The difluoro-nitro-substituted phenyl ring

can also contribute to irritation and may act as a sensitizer in some individuals. Prolonged

skin contact should be avoided.[7][8]

Inhalation Hazard: Fine powders of this compound can be easily aerosolized.[9][11]

Inhalation may lead to irritation of the respiratory tract.[10] All handling of the solid should be

performed in a manner that prevents dust generation, preferably within a certified chemical

fume hood.

Ingestion Hazard: Based on data for analogous nitrobenzoic acids, ingestion is expected to

be harmful.[4] Do not eat, drink, or smoke in laboratory areas.[12] In case of accidental

ingestion, seek immediate medical attention.[11]
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Chronic Exposure: The toxicological properties of this specific compound have not been

thoroughly investigated. As a matter of prudent practice, exposure should be minimized.

Aromatic nitro compounds as a class can have systemic effects, and some are suspected of

mutagenicity or other long-term effects.[5]

Section 3: Risk Mitigation and Safe Handling
Protocols
A self-validating safety protocol is one where engineering controls, administrative procedures,

and personal protective equipment (PPE) work in concert to minimize risk at every step.

Engineering Controls: The First Line of Defense
The primary engineering control for handling 3,4-Difluoro-5-nitrobenzoic acid is a certified

chemical fume hood. This is non-negotiable. The rationale is twofold:

Containment of Particulates: It prevents the inhalation of the fine powder during weighing

and transfer operations.

Vapor/Fume Control: In the event of heating or reaction, it captures any potentially

hazardous vapors or decomposition products.

An eyewash station and safety shower must be readily accessible in the immediate work area.

[13]

Personal Protective Equipment (PPE): A Systematic
Approach
PPE is the last line of defense, essential for protecting against residual risks that cannot be

eliminated by engineering controls. The selection of PPE should not be arbitrary but should

follow a logical workflow.

Hand Protection: Wear nitrile gloves. Always inspect gloves for tears or punctures before

use. For prolonged operations or when handling larger quantities, consider double-gloving or

using thicker-gauge nitrile gloves. If working with the compound in solution, consult a glove

compatibility chart for the specific solvent being used. After handling, remove gloves using
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the proper technique (without touching the outer surface) and wash hands thoroughly with

soap and water.[9][12]

Eye and Face Protection: Wear chemical safety goggles that conform to ANSI Z87.1 or EN

166 standards.[9] If there is a risk of splashing, particularly when handling solutions or during

a vigorous reaction, a full-face shield should be worn in addition to goggles.[9]

Skin and Body Protection: A standard flame-resistant lab coat should be worn and kept fully

buttoned. Ensure clothing fully covers the arms and legs. Do not wear shorts or open-toed

shoes in the laboratory.[11]

Respiratory Protection: Under normal handling conditions within a fume hood, respiratory

protection is not required. However, if a situation arises where the ventilation fails or a large

spill occurs outside of containment, a NIOSH-approved respirator with a particulate filter

(e.g., N95 or P100) may be necessary.[14]

A logical workflow for selecting appropriate PPE.
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Caption: PPE Selection Workflow for 3,4-Difluoro-5-nitrobenzoic acid.
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Section 4: Emergency Procedures: Preparedness
and Response
Effective emergency response is not improvised; it is the execution of a well-rehearsed plan. All

personnel handling this compound must be familiar with these procedures.[15]

Accidental Release Measures (Spill Response)
The primary goals during a spill are to protect personnel, prevent the spread of the material,

and ensure proper cleanup and disposal.

Evacuate & Secure: Immediately alert others in the area. If the spill is large or outside of a

fume hood, evacuate the immediate vicinity. Restrict access to the area.[11]

Ventilate: Ensure the area is well-ventilated, preferably by using a chemical fume hood if the

spill is contained within it.

Don PPE: Before attempting cleanup, don the appropriate PPE as described in Section 3,

including double nitrile gloves, safety goggles, a face shield, and a lab coat. If a large

amount of dust is present, a respirator may be required.

Contain & Absorb: For a solid spill, gently cover the spill with a dry absorbent material like

vermiculite or sand to prevent dust from becoming airborne.[12]

Collect Material: Carefully sweep or scoop the material and absorbent into a sealable,

labeled waste container. Use non-sparking tools.[11][12] Avoid aggressive sweeping that

could generate dust.

Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

ethanol or isopropanol), followed by soap and water. Collect all cleaning materials in the

same hazardous waste container.

Dispose: Seal and label the waste container. Dispose of it as hazardous chemical waste

according to your institution's guidelines.

Report: Report the incident to your laboratory supervisor or Environmental Health & Safety

(EHS) department.
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A clear, logical flow for responding to a chemical spill.
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Caption: Emergency Response Flowchart for a Spill.

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek immediate medical attention.[7][11]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. If irritation persists, seek medical attention.

[7][11]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy

to do. Seek immediate medical attention from an ophthalmologist.[7][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[11]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or alcohol-

resistant foam.[11]

Unsuitable Extinguishing Media: A direct water jet may scatter the material.

Specific Hazards: The compound is combustible. Fire will produce toxic and corrosive

decomposition products, including carbon monoxide, carbon dioxide, nitrogen oxides (NOx),

and hydrogen fluoride (HF).[6] Firefighters must wear self-contained breathing apparatus

(SCBA) and full protective gear.[9][11]

Section 5: Storage and Disposal
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3][11] Keep

away from incompatible materials such as strong oxidizing agents and strong bases.[3][4] The

storage area should be clearly marked.

Disposal: Disposal of 3,4-Difluoro-5-nitrobenzoic acid and its containers must be handled as

hazardous waste. All disposal practices must comply with federal, state, and local regulations.
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Do not dispose of down the drain or with general waste.[11] Contact a licensed professional

waste disposal service to arrange for pickup and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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